Cas no 1361687-69-5 (5-(3,5-Dichlorophenyl)-2-hydroxypyridine-3-methanol)

• Product Name: 5-(3,5-Dichlorophenyl)-2-hydroxypyridine-3-methanol
• CAS No: 1361687-69-5
• MF: C₁₂H₉Cl₂NO₂
• MW: 270.111361265183
• CID: 4919344
• Update Time: 2025-05-22

5-(3,5-Dichlorophenyl)-2-hydroxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-Dichlorophenyl)-2-hydroxypyridine-3-methanol

• Inchi： 1S/C12H9Cl2NO2/c13-10-2-7(3-11(14)4-10)8-1-9(6-16)12(17)15-5-8/h1-5,16H,6H2,(H,15,17)
• InChI Key： MIQSAICWXARNSE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=CNC(C(CO)=C1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 2.3
• Topological Polar Surface Area: 49.3

Additional information on 5-(3,5-Dichlorophenyl)-2-hydroxypyridine-3-methanol

5-(3,5-Dichlorophenyl)-2-hydroxypyridine-3-methanol

5-(3,5-Dichlorophenyl)-2-hydroxypyridine-3-methanol, also known by its CAS number 1361687-69-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines a pyridine ring with a hydroxymethyl group and a dichlorophenyl substituent, making it a versatile structure with potential applications in drug design and material science. The compound's unique combination of functional groups and aromaticity provides a platform for exploring its chemical reactivity, biological activity, and physical properties.

The synthesis of 5-(3,5-Dichlorophenyl)-2-hydroxypyridine-3-methanol involves multi-step organic reactions, often utilizing coupling agents or catalytic systems to achieve the desired regioselectivity. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure samples, which are crucial for studying the compound's stereochemical effects on its properties. Researchers have also explored green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining high yields.

One of the most promising applications of 5-(3,5-Dichlorophenyl)-2-hydroxypyridine-3-methanol lies in its potential as a lead compound for drug discovery. The pyridine ring is a common structural motif in many bioactive molecules, and the hydroxymethyl group introduces additional flexibility and hydrogen bonding capacity. Studies have shown that this compound exhibits moderate to high activity against various enzyme targets, making it a valuable candidate for further optimization in medicinal chemistry pipelines.

In terms of physical properties, 5-(3,5-Dichlorophenyl)-2-hydroxypyridine-3-methanol demonstrates interesting solubility characteristics due to the balance between its hydrophilic and lipophilic groups. This balance is critical for determining its bioavailability and partition coefficients, which are essential parameters in pharmacokinetic studies. Recent research has also focused on the compound's thermal stability and crystallization behavior, which are important for its potential use in solid-state formulations or as a component in advanced materials.

The biological evaluation of 5-(3,5-Dichlorophenyl)-2-hydroxypyridine-3-methanol has revealed intriguing interactions with cellular pathways. Preclinical studies suggest that the compound may modulate key signaling cascades involved in inflammation and oxidative stress, opening avenues for its application in treating chronic diseases such as neurodegenerative disorders or cardiovascular conditions. Furthermore, its ability to inhibit specific protein kinases has positioned it as a potential lead for developing targeted therapies.

From an environmental perspective, understanding the fate and toxicity of 5-(3,5-Dichlorophenyl)-2-hydroxypyridine-3-methanol is crucial for assessing its safety profile. Recent ecotoxicological studies have evaluated its effects on aquatic organisms, providing insights into its potential risks to ecosystems. These findings underscore the importance of sustainable practices in handling such compounds during their synthesis and application.

In summary, 5-(3,5-Dichlorophenyl)-2-hydroxypyridine-3-methanol (CAS No. 1361687-69-5) stands out as a multifaceted compound with diverse applications across chemistry and biology. Its unique structure enables it to serve as both a building block for complex molecules and a lead compound for therapeutic development. As research continues to uncover its full potential, this compound is poised to make significant contributions to scientific progress while adhering to principles of sustainability and safety.